Cas no 64289-51-6 (2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine
• CAS No: 64289-51-6
• MF: C₁₂H₆BrN₃O₃
• MW: 320.098341464996
• CID: 1094152
• PubChem ID: 22754791
• Update Time: 2025-05-20

2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine
• 2-(2-bromo-5-nitrophenyl)-[1,3]oxazolo[4,5-b]pyridine
• 64289-51-6
• SCHEMBL11643803

• Inchi： 1S/C12H6BrN3O3/c13-9-4-3-7(16(17)18)6-8(9)12-15-11-10(19-12)2-1-5-14-11/h1-6H
• InChI Key： XKYCRUNYXZLQTL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1=NC2=C(C=CC=N2)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 318.95928
• Monoisotopic Mass: 318.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 82.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine

Introduction to 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine (CAS No. 64289-51-6)

2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine, with the CAS number 64289-51-6, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound is characterized by its unique molecular structure, which includes a brominated and nitro-substituted phenyl group attached to an oxazolopyridine scaffold. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and therapeutic purposes.

The chemical structure of 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine is particularly noteworthy. The bromine atom at the 2-position of the phenyl ring and the nitro group at the 5-position contribute to its reactivity and stability. The oxazolopyridine core, a heterocyclic system consisting of an oxazole ring fused to a pyridine ring, provides a rigid and planar framework that can interact with biological targets in specific ways. This structural feature is crucial for understanding its potential pharmacological activities.

Recent studies have explored the biological activities of 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine. One notable area of research is its potential as an anticancer agent. In vitro assays have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

In addition to its anticancer properties, 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in both cell culture and animal models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine are also an important consideration for its development as a therapeutic agent. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. However, further research is needed to optimize its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its therapeutic efficacy and reduce potential side effects.

Synthesis of 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-bromo-5-nitrobenzaldehyde with 3-aminoisoquinoline followed by cyclization under appropriate conditions. The resulting product can be further purified using techniques such as column chromatography or recrystallization.

In conclusion, 2-(2-Bromo-5-nitrophenyl)oxazolo[4,5-b]pyridine (CAS No. 64289-51-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing our understanding of disease mechanisms and developing novel treatments for various medical conditions.